2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide
• InChI: InChI=1S/C17H18ClN3O3/c1-3-20(4-2)13-7-5-12(6-8-13)19-17(22)15-11-14(21(23)24)9-10-16(15)18/h5-11H,3-4H2,1-2H3,(H,19,22)
• InChI Key: MNQLRXCXDAXPPM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol

Description

2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide, also known as CDMB, is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological tool. CDMB belongs to the class of benzamides and has been synthesized using various methods.

Mechanism of Action

2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide inhibits the activity of NMT by binding to the active site of the enzyme. This prevents the transfer of myristic acid to the N-terminal glycine residue of proteins, which is required for their proper localization and function. 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has been shown to be a selective inhibitor of NMT and does not affect the activity of other enzymes.
Biochemical and Physiological Effects:
2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has also been shown to have anti-inflammatory effects and has been used to study the role of NMT in the regulation of inflammation. In addition, 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has been shown to have neuroprotective effects and has been used to study the role of NMT in neurological disorders.

Advantages and Limitations for Lab Experiments

2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has several advantages for use in lab experiments. It is a selective inhibitor of NMT and does not affect the activity of other enzymes. It has also been shown to have low toxicity and is well-tolerated in animals. However, 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has some limitations. It is not very soluble in water and requires the use of organic solvents for its preparation and use in experiments. In addition, 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has a short half-life and requires frequent dosing in animal studies.

Future Directions

There are several future directions for the use of 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide in scientific research. One direction is the development of more potent and selective inhibitors of NMT. Another direction is the use of 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide in combination with other drugs to enhance their efficacy. 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide can also be used to study the role of NMT in other biological processes such as autophagy and cell signaling. Finally, 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide can be used to study the role of NMT in various diseases such as Alzheimer's disease and viral infections.
Conclusion:
In conclusion, 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological tool. It has been synthesized using various methods and has been shown to inhibit the activity of the enzyme NMT. 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the use of 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide in scientific research, including the development of more potent and selective inhibitors of NMT and the study of its role in various diseases.

Synthesis Methods

2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide can be synthesized using various methods. One of the methods involves the reaction of 2-chloro-5-nitrobenzoic acid with 4-(diethylamino)aniline in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature for several hours. The product is then purified using column chromatography to obtain pure 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide.

Scientific Research Applications

2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has been used in scientific research as a pharmacological tool to study various biological processes. It has been shown to inhibit the activity of the enzyme N-myristoyltransferase (NMT), which is involved in the post-translational modification of proteins. 2-chloro-N-[4-(diethylamino)phenyl]-5-nitrobenzamide has been used to study the role of NMT in various diseases such as cancer, infectious diseases, and neurological disorders. It has also been used to study the mechanism of action of various drugs that target NMT.